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Compound of Interest

Compound Name: VT-105

Cat. No.: B12370166

VT-105 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with guidance on the solubility of VT-105, a potent and selective TEAD inhibitor.
The information is presented in a question-and-answer format to address common issues and
provide practical solutions for experimental workflows.

Frequently Asked Questions (FAQS)

Q1: What is the known solubility of VT-105?

Al: Based on available data, VT-105 is a more soluble analog of the compound VT-104.[1][2]
[3] Specific solubility has been reported as 10 mM in dimethyl sulfoxide (DMSO). For in vivo
studies, a formulation of 5% DMSO, 10% Solutol, and 85% D5W (5% dextrose in water) has
been used.[3] Detailed solubility in aqueous buffers like PBS has not been widely published.

Q2: |1 am seeing precipitation when | dilute my VT-105 stock solution into aqueous media for
cell culture experiments. What should | do?

A2: Precipitation upon dilution of a DMSO stock solution into aqueous media is a common
issue for poorly soluble compounds.[4] Here are several troubleshooting steps:

 Increase the final volume of media: A higher final volume will lower the final concentration of
VT-105, which may prevent it from exceeding its solubility limit in the aqueous buffer.
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o Optimize the solvent concentration: While high concentrations of DMSO can be toxic to cells,
a final concentration of up to 0.5% is often tolerated. You might need to test a range of final
DMSO concentrations to find a balance between solubility and cell viability.

o Use a pre-warmed medium: Adding the VT-105 stock solution to a pre-warmed (37°C) cell
culture medium can sometimes help maintain solubility.

» Vortex or sonicate: Gentle vortexing or brief sonication after dilution can help to redissolve
precipitates.[4] However, ensure that the compound is stable under these conditions.

o Prepare fresh dilutions: Do not store diluted solutions of VT-105 in aqueous buffers for
extended periods, as precipitation can occur over time. Prepare fresh dilutions for each
experiment.

Q3: Can | dissolve VT-105 directly in PBS or cell culture media?

A3: Direct dissolution of VT-105 in aqueous solutions like PBS or cell culture media is generally
not recommended due to its predicted low aqueous solubility. It is best practice to first prepare
a concentrated stock solution in an organic solvent like DMSO and then dilute it into your
aqueous experimental medium.[4]

Troubleshooting Guide
Issue 1: Difficulty in dissolving VT-105 powder.

e Problem: The lyophilized VT-105 powder does not readily dissolve in the chosen solvent.

e Solution:

[¢]

Ensure you are using a recommended solvent, such as DMSO.

o

Gently warm the solution to 37°C.

Vortex the solution for a few minutes.

o

[¢]

If solubility issues persist, brief sonication in a water bath may be helpful.
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Issue 2: Cloudiness or precipitation in the stock solution
over time.

o Problem: A previously clear stock solution of VT-105 in DMSO appears cloudy or has visible
precipitate after storage.

e Solution:

o This may indicate that the storage temperature is too low, causing the DMSO to freeze
(freezing point: 18.5°C) and the compound to precipitate.

o Warm the stock solution to room temperature or 37°C and vortex until the solution is clear.

o Store the DMSO stock solution at room temperature or 4°C, protected from light and
moisture. For long-term storage, aliquoting and storing at -20°C is an option, but be
mindful of the freezing point of DMSO.

Quantitative Data Summary

Parameter Value Reference
Solubility in DMSO 10 mM
i ] 5% DMSO + 10% Solutol +
In Vivo Formulation [3]
85% D5W

Experimental Protocols
Protocol 1: Preparation of a 10 mM VT-105 Stock
Solution in DMSO

Materials:
e VT-105 powder
e Anhydrous DMSO

 Sterile microcentrifuge tubes or vials
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o Vortex mixer
e Sonicator (optional)
Methodology:

o Calculate the required amount of VT-105 powder to prepare the desired volume of a 10 mM
stock solution. The molecular weight of VT-105 is 421.42 g/mol .

» Weigh the VT-105 powder and place it in a sterile vial.
e Add the calculated volume of anhydrous DMSO to the vial.

» Vortex the solution until the powder is completely dissolved. If necessary, warm the vial to
37°C or sonicate briefly.

» Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of a Working Solution for In Vitro
Cell-Based Assays

Materials:

e 10 mM VT-105 stock solution in DMSO

¢ Pre-warmed (37°C) cell culture medium

 Sterile tubes

Methodology:

o Determine the final concentration of VT-105 required for your experiment.

e Calculate the volume of the 10 mM stock solution needed to achieve the final concentration
in your desired final volume of cell culture medium.

¢ Add the calculated volume of the VT-105 stock solution to the pre-warmed cell culture
medium.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b12370166?utm_src=pdf-body
https://www.benchchem.com/product/b12370166?utm_src=pdf-body
https://www.benchchem.com/product/b12370166?utm_src=pdf-body
https://www.benchchem.com/product/b12370166?utm_src=pdf-body
https://www.benchchem.com/product/b12370166?utm_src=pdf-body
https://www.benchchem.com/product/b12370166?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

o Immediately vortex the solution gently to ensure proper mixing and minimize precipitation.

e Use the freshly prepared working solution for your experiment. It is recommended to include
a vehicle control (e.g., 0.1% DMSO in media) in your experimental setup.

Visualizations
Hippo Signaling Pathway and VT-105 Mechanism of
Action
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Caption: The Hippo signaling pathway and the inhibitory action of VT-105 on TEAD.
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Troubleshooting Logic for VT-105 Precipitation
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Caption: A logical workflow for troubleshooting VT-105 precipitation issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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